3-Fluoro-3'-methoxy-biphenyl-4-carbaldehyde

• Molecular Formula: C14H11FO2
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 2-fluoro-4-(3-methoxyphenyl)benzaldehyde
• InChI: InChI=1S/C14H11FO2/c1-17-13-4-2-3-10(7-13)11-5-6-12(9-16)14(15)8-11/h2-9H,1H3
• InChI Key: ZJKQDVLQAJRCMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=C(C=C2)C=O)F

Description

3-Fluoro-3'-methoxy-biphenyl-4-carbaldehyde is a useful research compound. Its molecular formula is C14H11FO2 and its molecular weight is 230.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromomethyl-3-fluoro-3′-methoxy-biphenyl (0.45 g, 1.5 mmol) in dimethyl sulfoxide (10 mL) was added sodium bicarbonate (1.79 g, 21.3 mmol) and the resulting mixture was then stirred at 100° C. for 2 h. After the reaction was completed, it was cooled to room temperature and quenched with brine solution. The mixture was extracted with diethylether (50 mL×2) and the combined ether layers were washed with water, dried over anhydrous sodium sulphate and concentrated. The resulting residue was purified by column chromatography using 4% ethyl acetate in hexane to obtain the title compound.